Cas no 1368871-27-5 (3-amino-2-(3-chloro-4-methoxyphenyl)-2-methylpropan-1-ol)

• Product Name: 3-amino-2-(3-chloro-4-methoxyphenyl)-2-methylpropan-1-ol
• CAS No: 1368871-27-5
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• CID: 5981330
• PubChem ID: 82288655
• Update Time: 2025-10-29

3-amino-2-(3-chloro-4-methoxyphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(3-chloro-4-methoxyphenyl)-2-methylpropan-1-ol
• EN300-1967679
• 1368871-27-5

• Inchi： 1S/C11H16ClNO2/c1-11(6-13,7-14)8-3-4-10(15-2)9(12)5-8/h3-5,14H,6-7,13H2,1-2H3
• InChI Key： ZTAZBQCVTYRPEZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C)(CO)CN)OC

Computed Properties

• Exact Mass: 229.0869564g/mol
• Monoisotopic Mass: 229.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-amino-2-(3-chloro-4-methoxyphenyl)-2-methylpropan-1-ol

Professional Introduction to 3-amino-2-(3-chloro-4-methoxyphenyl)-2-methylpropan-1-ol (CAS No. 1368871-27-5)

3-amino-2-(3-chloro-4-methoxyphenyl)-2-methylpropan-1-ol is a significant compound in the field of chemical and pharmaceutical research, characterized by its complex molecular structure and diverse potential applications. This compound, identified by its CAS number 1368871-27-5, has garnered attention due to its structural features and the potential roles it may play in various biochemical pathways. The presence of both amino and hydroxyl functional groups, along with a chloro and methoxy-substituted aromatic ring, makes this molecule a versatile candidate for further investigation in medicinal chemistry.

The compound's structure, featuring a 3-amino group at the second carbon position of a propanol backbone, combined with a phenyl ring substituted at the third position with a chloro group and the fourth position with a methoxy group, suggests a high degree of reactivity and adaptability. Such structural motifs are often explored in the development of novel pharmaceutical agents due to their ability to interact with biological targets in multiple ways. The 2-methylpropan-1-ol moiety contributes to the compound's solubility and metabolic stability, which are critical factors in drug design.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds with similar structural features. The combination of an amino group and an aromatic ring with electron-withdrawing substituents has been associated with various biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. For instance, studies have shown that aromatic heterocycles containing amino groups can modulate enzyme activity and signal transduction pathways, making them valuable candidates for therapeutic intervention.

The specific substitution pattern of the phenyl ring in 3-amino-2-(3-chloro-4-methoxyphenyl)-2-methylpropan-1-ol may influence its interaction with biological targets. The chloro group at the third position can enhance binding affinity by introducing hydrophobic interactions, while the methoxy group at the fourth position can provide electronic modulation through resonance effects. These features make the compound a promising candidate for further exploration in drug discovery programs.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been particularly useful in evaluating how 3-amino-2-(3-chloro-4-methoxyphenyl)-2-methylpropan-1-ol might interact with specific proteins or enzymes involved in disease pathways. These virtual screening approaches have identified several potential targets where this compound could exert its effects.

In addition to its potential as a lead compound for drug development, 3-amino-2-(3-chloro-4-methoxyphenyl)-2-methylpropan-1-ol may also serve as an intermediate in the synthesis of more complex molecules. Its structural complexity allows for modifications at multiple sites, enabling chemists to tailor its properties for specific applications. This flexibility is highly valued in pharmaceutical research, where precision and adaptability are key.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. These methods not only enhance the efficiency of the synthesis but also minimize unwanted byproducts, ensuring that the final product is suitable for further biological evaluation.

The pharmacokinetic properties of 3-amino-2-(3-chloro-4-methoxyphenyl)-2-methylpropan-1-ol are also of great interest. Factors such as absorption, distribution, metabolism, and excretion (ADME) must be carefully considered to determine its suitability as a drug candidate. Preliminary studies suggest that the compound may exhibit good oral bioavailability due to its favorable solubility profile and metabolic stability. However, further investigation is needed to fully understand its pharmacokinetic behavior.

Ongoing research in chemical biology has highlighted the importance of understanding how small molecules interact with biological systems at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided valuable insights into the binding modes of these compounds with their targets. Such information is crucial for designing molecules with improved efficacy and reduced side effects.

The potential applications of 3-amino-2-(3-chloro-4-methoxyphenyl)-2-methylpropan-1-ol extend beyond traditional pharmaceuticals. Its unique structural features make it a promising candidate for use in agrochemicals, where it could be developed into novel pesticides or herbicides. Additionally, its ability to modulate biological pathways may make it useful in research applications aimed at understanding disease mechanisms or developing diagnostic tools.

In conclusion, 3-amino-2-(3-chloro-4-methoxyphenyl)-2-methylpropan-1-ol (CAS No. 1368871-27-5) is a multifaceted compound with significant potential in both pharmaceutical and chemical research. Its complex structure, combined with its diverse functional groups, makes it a versatile candidate for further investigation. As research continues to uncover new applications and mechanisms of action for this compound, it is likely to play an increasingly important role in advancing our understanding of biological systems and developing new therapeutic agents.